Cas no 5203-77-0 (1,3-Dimethyl-1H-pyrazol-5-ol)

• Product Name: 1,3-Dimethyl-1H-pyrazol-5-ol
• CAS No: 5203-77-0
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00129673
• CID: 45610
• PubChem ID: 2766847
• Update Time: 2025-04-18

1,3-Dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazol-5-ol
• 1,3-Dimethyl-5-hydroxypyrazole
• 2,5-Dimethyl-1,2-dihydropyrazol-3-one
• 2,5-DIMETHYL-1,2-DIHYDRO-PYRAZOL-3-ONE
• 2,5-dimethyl-1H-pyrazol-3-one
• 5-Hydroxy-1,3-dimethylpyrazole
• 2,5-Dimethyl-1H-pyrazol-3(2H)-one
• 1H-Pyrazol-5-ol, 1,3-dimethyl-
• 2,5-DIMETHYL-3-PYRAZOLOL
• 5-hydroxy-1,3-dimethyl-1H-pyrazole
• 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl-
• 2,5-Dimethyl-2H-pyrazol-3-ol
• PubChem8415
• 2,5-dimethylpyrazol-3-ol
• 1,3-dimethylpyrazol-5-ol
• 1,3-Dimethylpyrazole-5-one
• MFCD00129673
• O10614
• 3201-29-4
• 5-hydroxy-1,3-dimethylpyrazole, AldrichCPR
• AB00999527-01
• SCHEMBL420240
• MFCD09953250
• AKOS015920124
• RAECFQNUIFBPCT-UHFFFAOYSA-N
• JXPVQFCUIAKFLT-UHFFFAOYSA-N
• AKOS003277279
• BB 0304801
• SCHEMBL90035
• CS-W019386
• A5326
• A828904
• FT-0654144
• 5203-77-0
• DTXSID10377598
• 1,3-dimethyl-1,2-dihydropyrazol-5-one
• 11F-418S
• AM20100282
• 1,3-dimethyl-pyrazolin-5-one
• SY030644
• 2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one
• 1,3-dimethylpyrazoline-5-one
• ALBB-023342
• 1,3-Dimethyl-1H-pyrazol-5-ol; 1,3-Dimethyl-5-hydroxypyrazole; 2,5-Dimethyl-1,2-dihydropyrazol-3-one
• pyrazole, 2,5-dihydro-1,3-dimethyl-5-oxo-
• DB-071473
• STK335639
• DB-086741

• MDL： MFCD00129673
• Inchi： 1S/C5H8N2O/c1-4-3-5(8)7(2)6-4/h3,6H,1-2H3
• InChI Key： JXPVQFCUIAKFLT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 112.13
• XLogP3: 0.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.17
• Melting Point: 113-117 ºC
• Boiling Point: 226 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.554
• PSA: 38.05000
• LogP: 0.43410

1,3-Dimethyl-1H-pyrazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones